Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20741792 2'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside 10139-01-2 C14H18N2O8
VC20744911 4-Nitrophenyl beta-D-glucopyranosiduronic acid 10344-94-2 C12H13NO9
VC20750308 4-[1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol 110025-28-0 C25H27NO2
VC20747648 3-Methyladenine-d3 110953-39-4 C6H7N5
VC20743695 rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine 112989-02-3 C28H59N2O6P
VC20748518 1-(4-Chlorobenzyl)-1-[4-(isopropyl)phenyl]hydrazine, Hydrochloride 113243-68-8 C16H20Cl2N2
VC20749940 ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-oxotetrahydrofuran-2-yl)methyl benzoate 122111-01-7 C19H14F2O6
VC20747383 Texas Red-2-Sulfonamidoethyl Mercaptan 1258221-19-0 C33H35N3O6S3
VC20745227 Dimethyl 1,4-dihydro-2,6-diisopropyl-4-(4-fluorophenyl)-pyridine-3,5-dicarboxylate 132008-67-4 C21H26FNO4
VC20749068 d-Glucal 13265-84-4 C6H10O4
VC20747435 5-(Methylamino)-1-pyridin-3-ylpentan-1-one 133381-81-4 C₁₁H₁₈Cl₂N₂O
VC20746503 NDSB-201 15471-17-7 C8H11NO3S
VC20743641 N2,N2-Dimethylguanosine 2140-67-2 C12H17N5O5
VC20743643 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose 25941-03-1 C16H22O11
VC20744588 4-Methylumbelliferyl 3-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside 296776-06-2 C22H28O12
VC20748962 5-Hydroxymethyluracil 4433-40-3 C5H6N2O3
VC20747454 2,3-Pyridinedicarboximide 4664-00-0 C7H4N2O2
VC20744847 1-Chloro-6-phenylhexane 56644-06-5 C12H17Cl
VC20747702 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-carbonitrile 61875-40-9 C9H5N3O2
VC20741111 N-(3-hydroxyimino-4-oxo-4-pyridin-3-ylbutyl)-N-methylnitrous amide 67351-31-9 C10H12N4O3
VC20749546 methyl (2S)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate;methyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate;dihydrochloride 7361-31-1 C22H32Cl2N2O6
VC20747672 4-Amino-2-(ethylthio)-5-pyrimidinecarboxylic acid ethyl ester 778-97-2 C9H13N3O2S
VC20749208 Boc-N-Me-Tyr-OH 82038-34-4 C15H21NO5
VC20748941 6-Hydroxyrubiadin 87686-86-0 C15H10O5
VC20741782 Methyl 3,6-Di-O-benzyl-2-deoxy-2-N-phthalimido-beta-D-glucopyranoside 97242-79-0 C₂₉H₂₉NO₇